1-(2,6-dimethylphenoxy)-3-(4-methyl-1-piperidinyl)-2-propanol hydrochloride

• IUPAC Name: 1-(2,6-dimethylphenoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C17H27NO2.ClH/c1-13-7-9-18(10-8-13)11-16(19)12-20-17-14(2)5-4-6-15(17)3;/h4-6,13,16,19H,7-12H2,1-3H3;1H
• InChI Key: AFUZAGKZPTXOLE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(COC2=C(C=CC=C2C)C)O.Cl
• Molecular Formula: C17H28ClNO2
• Molecular Weight: 313.9 g/mol

Description

1-(2,6-dimethylphenoxy)-3-(4-methyl-1-piperidinyl)-2-propanol hydrochloride, also known as DMPP, is a selective α7 nicotinic acetylcholine receptor agonist. It is a chemical compound that has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience.

Mechanism of Action

1-(2,6-dimethylphenoxy)-3-(4-methyl-1-piperidinyl)-2-propanol hydrochloride acts as a selective agonist for α7 nicotinic acetylcholine receptors. These receptors are widely distributed throughout the central nervous system and are involved in various physiological processes, including learning and memory, attention, and synaptic plasticity. Activation of α7 nicotinic acetylcholine receptors by this compound leads to an influx of calcium ions into the neurons, which triggers a cascade of downstream signaling pathways that ultimately result in improved cognitive function and reduced symptoms of anxiety and depression.
Biochemical and physiological effects:
This compound has been shown to improve cognitive function and memory retention in both animal models and human clinical trials. It has also been shown to reduce symptoms of anxiety and depression, possibly through its effects on the serotonergic and dopaminergic systems. This compound has been shown to have a relatively short half-life, which may limit its effectiveness as a therapeutic agent.

Advantages and Limitations for Lab Experiments

1-(2,6-dimethylphenoxy)-3-(4-methyl-1-piperidinyl)-2-propanol hydrochloride has several advantages for use in lab experiments. It is a highly selective agonist for α7 nicotinic acetylcholine receptors, which allows for precise targeting of these receptors in experimental settings. This compound is also relatively easy to synthesize and has a well-established mechanism of action. However, this compound has a relatively short half-life, which may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2,6-dimethylphenoxy)-3-(4-methyl-1-piperidinyl)-2-propanol hydrochloride. One area of interest is the development of more potent and long-lasting analogs of this compound that can be used as therapeutic agents. Another area of interest is the investigation of the effects of this compound on other physiological processes, such as inflammation and oxidative stress. Additionally, the potential use of this compound in combination with other therapeutic agents, such as acetylcholinesterase inhibitors, is an area of ongoing research.

Synthesis Methods

1-(2,6-dimethylphenoxy)-3-(4-methyl-1-piperidinyl)-2-propanol hydrochloride can be synthesized through a series of chemical reactions. The starting material is 2,6-dimethylphenol, which is reacted with 4-methyl-1-piperidinylmagnesium bromide to form 1-(2,6-dimethylphenoxy)-3-(4-methyl-1-piperidinyl)propan-2-ol. This intermediate is then reacted with hydrochloric acid to form the final product, this compound.

Scientific Research Applications

1-(2,6-dimethylphenoxy)-3-(4-methyl-1-piperidinyl)-2-propanol hydrochloride has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to enhance cognitive function, improve memory retention, and reduce symptoms of anxiety and depression. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, schizophrenia, and other neurological disorders.